Cas no 80589-76-0 ({4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid)

• Product name: {4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid
• CAS No: 80589-76-0
• MF: C₂₀H₁₉NO₅
• MW: 353.36856
• CID: 1803494
• PubChem ID: 3062293

{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid
• 2-[4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl]acetic acid
• 80589-76-0
• DTXSID601001334
• BRN 4572001
• 4-(5-Ethoxy-4-(4-methoxyphenyl)-2-oxazolyl)benzeneacetic acid
• Benzeneacetic acid, 4-(5-ethoxy-4-(4-methoxyphenyl)-2-oxazolyl)-

• Inchi： InChI=1S/C20H19NO5/c1-3-25-20-18(14-8-10-16(24-2)11-9-14)21-19(26-20)15-6-4-13(5-7-15)12-17(22)23/h4-11H,3,12H2,1-2H3,(H,22,23)
• InChI Key： WJVFCBOVCZSQDB-UHFFFAOYSA-N
• SMILES： CCOC1=C(N=C(O1)C2=CC=C(C=C2)CC(=O)O)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.8Ų